Cas no 868146-32-1 (ethyl 2-{4-5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate)

• Product Name: ethyl 2-{4-5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate
• CAS No: 868146-32-1
• MF: C₂₄H₂₂N₂O₄S
• MW: 434.507484912872
• CID: 6577851
• Update Time: 2025-05-19

ethyl 2-{4-5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate
• ethyl 2-[4-[3-phenyl-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenoxy]acetate

• Inchi： 1S/C24H22N2O4S/c1-2-29-23(27)16-30-19-12-10-17(11-13-19)20-15-21(18-7-4-3-5-8-18)26(25-20)24(28)22-9-6-14-31-22/h3-14,21H,2,15-16H2,1H3
• InChI Key： KMCJEGPFEVTBQJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C(C2=NN(C(C3SC=CC=3)=O)C(C3=CC=CC=C3)C2)C=C1

Additional information on ethyl 2-{4-5-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-ylphenoxy}acetate

Ethyl 2-{4-[5-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]Phenoxy}Acetate: A Comprehensive Overview

The compound with CAS No. 868146-32-1, commonly referred to as Ethyl 2-{4-[5-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]Phenoxy}Acetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of Ethyl 2-{4-[5-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]Phenoxy}Acetate is characterized by a pyrazole ring system fused with a thiophene moiety. The presence of the thiophene group introduces aromaticity and enhances the compound's stability. Additionally, the ethoxy group attached to the phenyl ring contributes to the molecule's solubility and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific biological pathways.

One of the key areas of research involving this compound is its potential as a pharmacological agent. The pyrazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, recent findings suggest that Ethyl 2-{4-[5-Phenyl...}Acetate exhibits moderate inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Furthermore, its thiophene moiety has been shown to enhance bioavailability, a critical factor in drug delivery systems.

The synthesis of Ethyl 2-{4-[5-Phenyl...}Acetate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic chemistry.

Another area of interest is the compound's application in materials science. The aromaticity and conjugation within its structure make it suitable for use in organic electronics. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) due to its fluorescence properties. These findings open new avenues for its use in optoelectronic devices.

In conclusion, Ethyl 2-{4-[5-Phenyl...}Acetate (CAS No. 868146-32-) represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activities position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the field of organic chemistry.